(Z)-N-(3-chlorophenyl)-2-cyano-2-(4-methyl-3-phenylthiazol-2(3H)-ylidene)acetamide

• IUPAC Name: (2Z)-N-(3-chlorophenyl)-2-cyano-2-(4-methyl-3-phenyl-1,3-thiazol-2-ylidene)acetamide
• InChI: InChI=1S/C19H14ClN3OS/c1-13-12-25-19(23(13)16-8-3-2-4-9-16)17(11-21)18(24)22-15-7-5-6-14(20)10-15/h2-10,12H,1H3,(H,22,24)/b19-17-
• InChI Key: POLJXMNKXYXSSC-ZPHPHTNESA-N
• Canonical SMILES: CC1=CSC(=C(C#N)C(=O)NC2=CC(=CC=C2)Cl)N1C3=CC=CC=C3
• Isomeric SMILES: CC1=CS/C(=C(/C#N)\C(=O)NC2=CC(=CC=C2)Cl)/N1C3=CC=CC=C3
• Molecular Formula: C19H14ClN3OS
• Molecular Weight: 367.9 g/mol

Description

(Z)-N-(3-chlorophenyl)-2-cyano-2-(4-methyl-3-phenylthiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C19H14ClN3OS and its molecular weight is 367.85. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Several studies have been conducted to evaluate the anticancer potential of thiazole derivatives, including those similar in structure to the specified compound. For example, new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides have been synthesized and shown to exhibit selective cytotoxicity against human lung adenocarcinoma cells, with some compounds demonstrating high apoptosis rates (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019). Similarly, derivatives of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide have been prepared and tested for anticancer activity, showing potent and selective cytotoxic effects against leukemia cell lines (Horishny, Arshad, & Matiychuk, 2021).

Anesthetic Applications

The research on ketamine derivatives provides insights into the development of new anesthetic agents. Although not directly related to the specified compound, these studies highlight the broader scope of chemical modifications for medical applications, including surgical anesthesia in animal models (Shucard, Andrew, & Beauford, 1975).

Antimicrobial Properties

Compounds incorporating sulfamoyl moiety, derived from cyanoacetamide, have been synthesized and showed promising antibacterial and antifungal activities. This illustrates the potential of cyanoacetamide derivatives in developing new antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Photovoltaic Efficiency Modeling

Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs indicate their potential application in photovoltaic efficiency modeling. These compounds exhibit good light harvesting efficiency and free energy of electron injection, suggesting their use in dye-sensitized solar cells (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).